Cas no 356759-12-1 (1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol)

1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol structure
356759-12-1 structure
Product Name:1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol
CAS No:356759-12-1
MF:C5H5F3N2O
MW:166.101211309433
CID:2941069
Update Time:2023-08-09

1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol
    • 2-methyl-5-(trifluoromethyl)-1H-pyrazol-3-one
    • 1H-Pyrazol-5-ol, 1-methyl-3-(trifluoromethyl)-
    • 5-HYDROXY-1-METHYL-3-TRIFLUOROMETHYL-1H-PYRAZOLE
    • 5-Hydroxy-1-methyl-3-(trifluoromethyl)pyrazole
    • 1-Methyl-3-trifluoromethyl-1H-pyrazol-5-ol
    • 1-methyl-5-hydroxy-3-(trifluoromethyl)pyrazole
    • 1-methyl-3-trifluoromethyl-5-hydroxypyrazole
    • 2-Methyl-5-trifluoromethyl-2H-pyrazol-3-ol
    • C5H5F3N2O
    • 2-methyl-5-trifluoromethyl-1,2-dihydro-pyrazol-3-one
    • Inchi: 1S/C5H5F3N2O/c1-10-4(11)2-3(9-10)5(6,7)8/h2,9H,1H3
    • InChI Key: WQRHIGNAKDJJKN-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(N(C)N1)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 220
  • XLogP3: 0.8
  • Topological Polar Surface Area: 32.299
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